Cas no 52783-43-4 (1-Nonadecanol)
1-Nonadecanol structure
Product Name:1-Nonadecanol
CAS No:52783-43-4
MF:C19H40O
MW:284.520306587219
CID:2696315
PubChem ID:80281
Update Time:2025-04-21
1-Nonadecanol Chemical and Physical Properties
Names and Identifiers
-
- DTXSID90870875
- 1-Nonadecanol (Standard)
- H10890
- 1-hydroxynonadecane
- C19H40O
- 1-Nonadecanol, European Pharmacopoeia (EP) Reference Standard
- Nonadecanol-(1)
- CHEBI:197470
- 1454-84-8
- NONADECANOL
- Nonadecyl alcohol
- DA-69565
- n-Nonadecanol-1
- 1-Nonadecanol; Nonadecyl alcohol; n-1-Nonadecanol; n-Nonadecanol
- n-nonadecyl alcohol
- SCHEMBL103937
- 52783-43-4
- N0284
- 1-Nonadecanol, 99%
- CS-W004297
- AKOS015839822
- Q27273608
- UNII-A465X576KO
- NS00045346
- HY-W004297R
- Nonadecan-1-ol
- Nonadecan1ol
- DTXCID10818557
- n-Nonadecanol
- MFCD00002824
- n-1-nonadecanol
- AI3-36471
- PD167317
- HY-W004297
- 1-NONADECANOL
- A465X576KO
- EINECS 215-930-4
- AS-10300
- 1-Nonadecanol
-
- Inchi: 1S/C19H40O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20/h20H,2-19H2,1H3
- InChI Key: XGFDHKJUZCCPKQ-UHFFFAOYSA-N
- SMILES: OCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 284.307915895Da
- Monoisotopic Mass: 284.307915895Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 17
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.9
- Topological Polar Surface Area: 20.2Ų
1-Nonadecanol Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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